Cas no 305841-29-6 (Sagopilone)

• Product Name: Sagopilone
• CAS No: 305841-29-6
• MF: C₃₀H₄₁NO₆S
• MW: 543.714648008347
• CID: 67570
• PubChem ID: 11284169
• Update Time: 2025-04-18

Sagopilone Chemical and Physical Properties

Names and Identifiers

• Sagopilone
• (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,12,16-tetramethyl-3-(2-methyl-5-benzothiazolyl)-10-(2-propen-1-yl)-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,12,16-tetramethyl-3-(2-methyl-1,3-benzothiazol-5-yl)-10-prop-2-enyl-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• EPO-477
• UNII-KY72JU32FO
• ZK epothilone
• ZK-EPO
• SCHEMBL423579
• NS00069677
• SAGOPILONE [INN]
• (1S,3S,7S,10R,11S,12S,16R)-10-ALLYL-7,11-DIHYDROXY-8,8,12,16-TETRAMETHYL-3-(2-METHYLBENZOTHIAZOL-5-YL)-4,17-DIOXABICYCLO(14.1.0)HEPTADECANE-5,9-DIONE
• KY72JU32FO
• Sagopilone (USAN/INN)
• BAY86-5302
• SAGOPILONE [WHO-DD]
• ZK-epothilone
• 4,17-DIOXABICYCLO(14.1.0)HEPTADECANE-5,9-DIONE, 7,11-DIHYDROXY-8,8,12,16-TETRAMETHYL-3-(2-METHYL-5-BENZOTHIAZOLYL)-10-(2-PROPENYL)-, (1S,3S,7S,10R,11S,12S,16R)-
• D09721
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,12,16-tetramethyl-3-(2-methyl-1,3-benzothiazol-5-yl)-10-(prop-2-enyl)-4,17-dioxabicyclo(14.1.0)heptadecane-5,9-dione
• ZK-219477
• CHEBI:177512
• 305841-29-6
• 7,11-DIHYDROXY-8,8,12,16-TETRAMETHYL-3-(2-METHYL-1,3-BENZOTHIAZOL-5-YL)-10-(PROP-2-EN-1-YL)-4,17-DIOXABICYCLO[14.1.0]HEPTADECANE-5,9-DIONE
• Sagopilone [USAN]
• DTXSID30952866
• SH Y03757A
• 4,17-Dioxabicyclo(14.1.0)heptadecane-5,9-dione, 7,11-dihydroxy-8,8,12,16- tetramethyl-3-(2-methyl-5-benzothiazolyl)-10-(2-propenyl)-, (1S,3S,7S,10R,11S,12S,16R)-
• (1S,3S,7S,10R,11S,12S,16R)-10-allyl-7,11-dihydroxy-8,8,12,16-tetramethyl-3-(2-methylbenzo[d]thiazol-5-yl)-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• (1S,3S,7S,10R,11S,12S,16R)-10-ALLYL-7,11-DIHYDROXY-8,8,12,16-TETRAMETHYL-3-(2-METHYL-1,3-BENZOTHIAZOL-5-YL)-4,17-DIOXABICYCLO(14.1.0)HEPTADECANE-5,9-DIONE
• DE 03757
• Sagopilone [USAN:INN]
• SH-Y03757A
• ZK219477
• DE-03757
• Bay 86-5302
• CHEMBL2304041
• DB12391
• Q27282501
• (1S,3S,7S,10R,11S,12S,16R)-7,11-DIHYDROXY-8,8,12,16-TETRAMETHYL-3-(2-METHYL-1,3- BENZOTHIAZOL-5-YL)-10-(PROP-2-ENYL)-4,17-DIOXABICYCLO(14.1.0)HEPTADECANE-5,9-DIONE
• BAY-86-5302
• ZK 219477
• SH-Y-03757

• Inchi： 1S/C30H41NO6S/c1-7-9-20-27(34)17(2)10-8-13-30(6)25(37-30)15-22(19-11-12-23-21(14-19)31-18(3)38-23)36-26(33)16-24(32)29(4,5)28(20)35/h7,11-12,14,17,20,22,24-25,27,32,34H,1,8-10,13,15-16H2,2-6H3/t17-,20-,22-,24-,25-,27-,30+/m0/s1
• InChI Key： BFZKMNSQCNVFGM-KUPWMPFUSA-N
• SMILES： S1C(C)=NC2=C1C=CC(=C2)[C@@H]1C[C@H]2[C@@](C)(CCC[C@H](C)[C@@H]([C@H](CC=C)C(C(C)(C)[C@H](CC(=O)O1)O)=O)O)O2

Computed Properties

• Exact Mass: 543.26500
• Monoisotopic Mass: 543.26545920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.153
• PSA: 137.49000
• LogP: 5.45610

Sagopilone Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues